2-(3-Phenoxypropoxy)ethanol

• CAS No.: 119967-34-9
• Molecular Formula: C11H16O3
• Molecular Weight: 196.24 g/mol
• IUPAC Name: 2-(3-phenoxypropoxy)ethanol
• InChI: InChI=1S/C11H16O3/c12-7-10-13-8-4-9-14-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2
• InChI Key: YQGFYUHQHZISHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCCOCCO

Description

Based on analogous compounds, it can be inferred that 2-(3-Phenoxypropoxy)ethanol consists of a phenoxy group attached to a propoxy chain, which is further linked to an ethanol moiety. Such compounds are typically used as solvents, intermediates in organic synthesis, or functional additives in industrial applications .

Comparison with Similar Compounds

Structural and Physicochemical Properties

Key structural analogs and their properties are summarized below:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Solubility	Key Substituents
2-Phenoxyethanol	C₈H₁₀O₂	138.17	245.2	Water, alcohol, ether	Phenoxy + ethanol
1-Phenoxy-2-propanol	C₉H₁₂O₂	152.19	240	Moderate in water	Phenoxy + propanol
2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol	C₁₈H₂₈O₃	292.42	Not reported	Lipophilic solvents	Branched alkyl + ethoxy + ethanol
2-[2-(3-Aminopropoxy)ethoxy]ethanol	C₇H₁₇NO₃	175.22	Not reported	Polar solvents (e.g., water)	Amino + propoxy + ethoxy

Key Observations :

• Substituent Effects: The addition of branched alkyl chains (e.g., tetramethylbutyl in ) increases molecular weight and lipophilicity, reducing water solubility. In contrast, amino groups (e.g., in ) enhance polarity and aqueous miscibility.
• Boiling Points: Phenoxyethanol derivatives with shorter chains (e.g., 2-Phenoxyethanol) exhibit higher boiling points (~245°C) compared to bulkier analogs, which may have lower volatility due to increased molecular weight .

Toxicity and Hazard Profiles

Compound Name	Acute Toxicity (Oral)	Eye Irritation/Damage	Regulatory Notes
2-Phenoxyethanol	Not classified	Not classified	Approved for industrial/manufacturing use
2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol	Category 4	Category 1 (Serious)	Restricted to R&D not for consumer use
1-Phenoxy-2-propanol	Limited data	Limited data	No explicit hazard classification

Key Observations :

• Branched Alkyl Chains : The compound with a tetramethylbutyl group shows higher acute toxicity (Category 4) and severe eye damage (Category 1), likely due to its lipophilic nature and persistence.
• Regulatory Status: Simpler phenoxy alcohols (e.g., 2-Phenoxyethanol) are deemed safer for industrial applications, while complex analogs are restricted to research settings .

Key Observations :

• Industrial vs. R&D Use: Simpler phenoxy alcohols are favored in consumer products, while bulkier analogs are niche solvents in research .
• Amino-Functionalized Analogs: Derivatives with amino groups (e.g., ) are critical in synthesizing bioactive molecules due to their nucleophilic reactivity.